Cas no 1092306-23-4 (5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid)

5-(5-Methylfuran-2-yl)thiophene-2-carboxylic acid is a heterocyclic carboxylic acid featuring a fused furan-thiophene scaffold, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its bifunctional structure, combining a reactive carboxylic acid group with an aromatic heterocyclic core, enables versatile applications in coupling reactions, ligand design, and material science. The methyl-substituted furan moiety enhances stability while maintaining reactivity, making it suitable for fine chemical synthesis. This compound is particularly useful in the development of conjugated polymers, agrochemicals, and bioactive molecules due to its electron-rich aromatic system and modifiable functional group. High purity grades ensure consistent performance in demanding applications.

5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid structure

1092306-23-4 structure

Product Name:5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid

CAS No:1092306-23-4

MF:C₁₀H₈O₃S

MW:208.233721733093

CID:4570941

PubChem ID:33785597

Update Time:2025-05-20

5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(5-Methylfuran-2-yl)thiophene-2-carboxylic Acid
- 2-Thiophenecarboxylic acid, 5-(5-methyl-2-furanyl)-
- 5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid
- Inchi： 1S/C10H8O3S/c1-6-2-3-7(13-6)8-4-5-9(14-8)10(11)12/h2-5H,1H3,(H,11,12)
- InChI Key： JSMYBMVEUSDVSN-UHFFFAOYSA-N
- SMILES： C1(C(O)=O)SC(C2=CC=C(C)O2)=CC=1

Computed Properties

Exact Mass: 208.01941529g/mol
Monoisotopic Mass: 208.01941529g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 78.7Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 362.6±42.0 °C at 760 mmHg
Flash Point: 173.1±27.9 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid Pricemore >>

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